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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzoic acid

Cat. No.: B122808 Get Quote

An In-depth Technical Guide to 5-Methoxyanthranilic Acid

Introduction
5-Methoxyanthranilic acid, also known as 2-amino-5-methoxybenzoic acid, is an aromatic

amino acid derivative.[1] It serves as a versatile building block in the synthesis of a variety of

chemical and pharmaceutical compounds, including those with anti-inflammatory and analgesic

properties.[1] The presence of three key functional groups—a carboxylic acid, an amino group,

and a methoxy group on the benzene ring—imparts a unique reactivity profile, making it a

valuable intermediate in medicinal chemistry and materials science.[1][2] This document

provides a comprehensive overview of its core physical and chemical properties, experimental

characterization protocols, and key reactivity insights for researchers, scientists, and drug

development professionals.

General and Chemical Identifiers
The compound is identified by several names and registry numbers across various chemical

databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b122808?utm_src=pdf-interest
https://www.benchchem.com/product/b122808?utm_src=pdf-body
https://www.chemimpex.com/products/27408
https://www.chemimpex.com/products/27408
https://www.chemimpex.com/products/27408
https://www.researchgate.net/publication/238465221_Reaction_of_anthranilic_acid_and_methoxy-_and_nitro-substituted_anthranilic_acid_with_p-toluenesulfonyl_chloride_in_pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name
2-amino-5-methoxybenzoic

acid
[3][4][5]

Synonyms
5-Methoxy-2-aminobenzoic

acid, 6-Amino-m-anisic acid
[1][6][7]

CAS Number 6705-03-9 [1][3][4][8]

Molecular Formula C₈H₉NO₃ [1][3][6]

Molecular Weight 167.16 g/mol [1][3][6]

InChI

InChI=1S/C8H9NO3/c1-12-5-

2-3-7(9)6(4-5)8(10)11/h2-

4H,9H2,1H3,(H,10,11)

[3][4]

InChIKey
UMKSAURFQFUULT-

UHFFFAOYSA-N
[3][4]

SMILES
COC1=CC(=C(C=C1)N)C(=O)

O
[3]

PubChem CID 277930 [1][3]

MDL Number MFCD00016509 [1][9][10]

Physicochemical Properties
The physical and chemical properties of 5-Methoxyanthranilic acid are summarized below.

These properties are crucial for its handling, storage, and application in various chemical

reactions.
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Property Value Source

Appearance

Grey to brown solid; White to

Gray to Orange powder to

crystal

[1][11]

Melting Point 148-152 °C [1][10]

Boiling Point
349.9 °C at 760 mmHg

(Predicted)
[12]

Solubility 3.43 mg/mL (in water) [13]

LogP (Octanol/Water) 0.9756 (Calculated) [6]

Topological Polar Surface Area

(TPSA)
72.55 Å² [6]

Flash Point 165.4 °C (Predicted) [12]

Chemical Reactivity and Stability
5-Methoxyanthranilic acid's reactivity is governed by its three functional groups: the aromatic

amine, the carboxylic acid, and the electron-donating methoxy group.

Amino Group: The primary amine is nucleophilic and can undergo reactions typical of

anilines, such as acylation, alkylation, and diazotization.

Carboxylic Acid Group: This group can be converted to esters, amides, or acid chlorides. It

also allows the molecule to act as a weak acid.

Aromatic Ring: The methoxy and amino groups are activating, ortho-, para-directing groups,

making the aromatic ring susceptible to electrophilic substitution.

The compound is a key intermediate in the synthesis of more complex heterocyclic structures

like quinazolinones, imidazobenzodiazepines, and pyridoquinazolones.[9] It is considered air

and heat sensitive and should be stored under an inert gas in refrigerated conditions (0-10°C).

[11]

The diagram below illustrates the key reactive sites of the molecule.
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5-Methoxyanthranilic Acid Structure

Key Reactive Sites

Amino Group (Nucleophilic)
- Acylation
- Alkylation

Carboxylic Acid
- Esterification

- Amidation

Aromatic Ring (Activated)
- Electrophilic Substitution

Obtain Sample of
5-Methoxyanthranilic Acid

Physical Characterization
(Appearance, Melting Point) Purity Assessment Structural Elucidation

Generate Technical Report

HPLC (Area %) Neutralization Titration FTIR Spectroscopy NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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